Cas no 16283-54-8 (Pyridinium,1-(2-oxopropyl)-, iodide (1:1))

• Product Name: Pyridinium,1-(2-oxopropyl)-, iodide (1:1)
• CAS No: 16283-54-8
• MF: C₈H₁₀INO
• MW: 263.075574398041
• CID: 229144
• PubChem ID: 12393182
• Update Time: 2025-04-19

Pyridinium,1-(2-oxopropyl)-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-(2-oxopropyl)-, iodide (1:1)
• 1-pyridin-1-ium-1-ylpropan-2-one,iodide
• acetonylpyridinium iodide
• N-Acetonyl-pyridinium-iodid
• NSC114525
• 1-(2-Oxopropyl)pyridin-1-ium iodide
• NSC-114525
• 16283-54-8
• DTXSID70496072

• Inchi： 1S/C8H10NO.HI/c1-8(10)7-9-5-3-2-4-6-9;/h2-6H,7H2,1H3;1H/q+1;/p-1
• InChI Key： MHZAMTULXTZZEJ-UHFFFAOYSA-M
• SMILES： [I-].O=C(C)C[N+]1C=CC=CC=1

Computed Properties

• Exact Mass: 252.902
• Monoisotopic Mass: 262.980707
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 20.95
• LogP: -2.43290